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Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B070903 Get Quote

Technical Support Center: Ro 04-5595
Hydrochloride
Welcome to the technical support center for Ro 04-5595 hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the effective use and interpretation of data related to this selective GluN2B-containing

NMDA receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is Ro 04-5595 hydrochloride and what is its primary mechanism of action?

Ro 04-5595 hydrochloride is a selective antagonist of the N-methyl-D-aspartate (NMDA)

receptor, with a high affinity for the GluN2B subunit.[1][2] Its primary mechanism of action is to

block the ion channel of GluN2B-containing NMDA receptors, thereby inhibiting the influx of

calcium and other cations that are crucial for various forms of synaptic plasticity and neuronal

signaling.[3][4]

Q2: What are the key binding affinities and potency values for Ro 04-5595 hydrochloride?

The binding affinity (Ki) of Ro 04-5595 hydrochloride for the GluN2B subunit is approximately

31 nM.[1][2] In functional assays, it has shown an EC50 of 186 ± 32 nmol/L in primary cultures

of chicken embryo forebrain cells expressing native GluN2B-containing NMDA receptors.[5]
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Q3: How should I prepare and store stock solutions of Ro 04-5595 hydrochloride?

Ro 04-5595 hydrochloride is soluble in water up to 15 mM and in DMSO up to 100 mM. For in

vitro experiments, it is common to prepare a concentrated stock solution in DMSO. For long-

term storage, the powder form should be stored at -20°C for up to 3 years, and solutions in

DMSO can be stored at -80°C for up to 6 months.[6][7]

Q4: What is the recommended concentration range for in vitro and in vivo experiments?

The optimal concentration will vary depending on the experimental model and specific research

question. However, based on published studies, a general guideline is:

In vitro: For cell-based assays and electrophysiology, concentrations typically range from the

low nanomolar to the low micromolar range. A common concentration for determining non-

specific binding in radioligand assays is 10 µM.[8][9]

In vivo: For studies in rodents, intraperitoneal (i.p.) injections have been used in the range of

5-20 mg/kg.[2]

Troubleshooting Guide
Problem 1: I am not observing any effect of Ro 04-5595 hydrochloride in my experiment.

Possible Cause 1: Incorrect Concentration.

Solution: Ensure that the concentration range used is appropriate for your experimental

system. Refer to the Data Presentation section below for typical concentrations used in

various assays. It may be necessary to perform a dose-response curve to determine the

optimal concentration for your specific model.

Possible Cause 2: Compound Degradation.

Solution: Ensure that the compound has been stored correctly and that stock solutions are

not expired. Prepare fresh dilutions from a new stock solution if degradation is suspected.

Possible Cause 3: Low Expression of GluN2B Subunits.
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Solution: Ro 04-5595 is selective for GluN2B-containing NMDA receptors. If your cell line

or brain region of interest has low expression of the GluN2B subunit, you may not observe

a significant effect. Verify the expression of GluN2B subunits in your model system using

techniques such as Western blotting or immunohistochemistry.

Possible Cause 4: Vehicle Incompatibility.

Solution: Ensure that the vehicle used to dissolve Ro 04-5595 is compatible with your

experimental system and does not interfere with the assay. Always include a vehicle-only

control.

Problem 2: The dose-response curve for Ro 04-5595 hydrochloride is shallow or shifted to the

right.

Possible Cause 1: Competitive Antagonism.

Explanation: In the presence of a competitive agonist, the dose-response curve of an

antagonist will shift to the right in a parallel manner.[10] This indicates that higher

concentrations of the antagonist are required to achieve the same level of inhibition.

Solution: This is an expected behavior for a competitive antagonist. The degree of the shift

can be used to calculate the antagonist's affinity (pA2 value) using a Schild analysis.

Possible Cause 2: Non-specific Binding or Off-Target Effects.

Explanation: At higher concentrations, Ro 04-5595 may exhibit off-target effects, which

can contribute to a complex dose-response relationship. While it is highly selective for

GluN2B, some interaction with other receptors at high micromolar concentrations cannot

be entirely ruled out without specific testing.

Solution: It is crucial to use the lowest effective concentration possible to minimize the risk

of off-target effects. Consider using a structurally different GluN2B antagonist as a control

to confirm that the observed effect is specific to GluN2B blockade.

Possible Cause 3: Issues with Compound Solubility or Stability.
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Solution: Poor solubility at higher concentrations can lead to an underestimation of the

actual concentration in solution, resulting in a shallow dose-response curve. Ensure that

the compound is fully dissolved at all tested concentrations. Sonication may be

recommended for aqueous solutions.[6]

Data Presentation
Parameter Value Assay/Model Reference

Ki 31 nM
Radioligand binding

assay
[1][2]

EC50 186 ± 32 nM

Inhibition of NMDA-

induced currents in

chicken embryo

forebrain cultures

[5]

In Vivo Dose (mice) 5-20 mg/kg (i.p.)

Inhibition of

methamphetamine-

induced locomotor

activity

[2]

In Vitro Concentration 10 µM

Determination of non-

specific binding in

radioligand binding

assays

[8][9]

Experimental Protocols
Protocol 1: Whole-Cell Patch-Clamp Electrophysiology
This protocol provides a general framework for assessing the effect of Ro 04-5595
hydrochloride on NMDA receptor-mediated currents in cultured neurons or brain slices.

1. Solution Preparation:

Artificial Cerebrospinal Fluid (aCSF): Prepare aCSF containing (in mM): 125 NaCl, 2.5 KCl, 2
CaCl2, 1 MgCl2, 25 NaHCO3, 1.25 NaH2PO4, and 25 glucose. Bubble with 95% O2 / 5%
CO2.
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Internal Solution: Prepare an internal solution containing (in mM): 140 K-gluconate, 10
HEPES, 0.2 EGTA, 2 MgCl2, 4 Mg-ATP, 0.3 Na-GTP, and 10 phosphocreatine. Adjust pH to
7.3 with KOH.
Ro 04-5595 Stock Solution: Prepare a 10 mM stock solution in DMSO.

2. Recording Procedure:

Obtain a whole-cell patch-clamp recording from a neuron of interest.
Perfuse the cell with aCSF.
Apply a solution containing an NMDA receptor agonist (e.g., 100 µM NMDA and 10 µM
glycine) to evoke a baseline current.
After establishing a stable baseline, co-apply the NMDA/glycine solution with the desired
concentration of Ro 04-5595 hydrochloride.
Record the inhibition of the NMDA-evoked current.
To construct a dose-response curve, repeat the application with a range of Ro 04-5595
concentrations.

Protocol 2: Calcium Imaging Assay
This protocol outlines a method for measuring changes in intracellular calcium in response to

NMDA receptor activation and its inhibition by Ro 04-5595 hydrochloride.

1. Cell Preparation and Dye Loading:

Plate cells (e.g., primary neurons or a cell line expressing NMDA receptors) in a 96-well
plate.
Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's
instructions.

2. Assay Procedure:

Wash the cells to remove excess dye.
Acquire a baseline fluorescence reading.
Add a solution containing an NMDA receptor agonist (e.g., 100 µM NMDA and 10 µM
glycine) to stimulate an increase in intracellular calcium.
In separate wells, pre-incubate the cells with varying concentrations of Ro 04-5595
hydrochloride before adding the NMDA/glycine solution.
Measure the fluorescence intensity over time to determine the effect of Ro 04-5595 on the
NMDA-induced calcium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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